Cas no 933688-69-8 (4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine)

4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine structure
933688-69-8 structure
Product Name:4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine
CAS No:933688-69-8
MF:C6H9N3
MW:123.155760526657
MDL:MFCD11865066
CID:797086
PubChem ID:21952856
Update Time:2025-08-03

4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

    • 4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine
    • 2H- Pyrazolo[3,4-c]pyridine, 4,5,6,7-tetrahydro-
    • FT-0697102
    • 933688-69-8
    • SCHEMBL354550
    • EN300-89809
    • 4,5,6,7-Tetrahydro-2H-pyrazolo[3,4-c]pyridine
    • BS-29827
    • AMY21146
    • Z1704732987
    • 4,5,6,7-TETRAHYDRO-1H-PYRAZOLO[3,4-C]PYRIDINE, 95%
    • WJB79261
    • AKOS022719550
    • A844541
    • KFOAQYYCEAGMEF-UHFFFAOYSA-N
    • AKOS025394884
    • AB64908
    • 2H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine
    • 871792-61-9
    • D87574
    • CS-0099748
    • 1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine
    • WJB72674
    • MFCD11865066
    • AKOS015904580
    • MDL: MFCD11865066
    • Inchi: 1S/C6H9N3/c1-2-7-4-6-5(1)3-8-9-6/h3,7H,1-2,4H2,(H,8,9)
    • InChI Key: KFOAQYYCEAGMEF-UHFFFAOYSA-N
    • SMILES: N1CC2=C(C=NN2)CC1

Computed Properties

  • Exact Mass: 123.08
  • Monoisotopic Mass: 123.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.7A^2
  • XLogP3: -0.3

4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine Pricemore >>

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